Cas no 14385-65-0 ((e)-1-(4-chlorophenyl)-3-(furan-2-yl)prop-2-en-1-one)

(e)-1-(4-chlorophenyl)-3-(furan-2-yl)prop-2-en-1-one structure
14385-65-0 structure
Product Name:(e)-1-(4-chlorophenyl)-3-(furan-2-yl)prop-2-en-1-one
CAS No:14385-65-0
MF:C13H9ClO2
MW:232.66236281395
CID:903541
PubChem ID:5354878
Update Time:2025-04-19

(e)-1-(4-chlorophenyl)-3-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (e)-1-(4-chlorophenyl)-3-(furan-2-yl)prop-2-en-1-one
    • (2E)-1-(4'-bromophenyl)-3-(1,3-benzodioxol-5-yl)-2-propen-1-one
    • (2E)-1-(4-chlorophenyl)-3-(2-furyl)prop-2-en-1-one
    • (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-bromophenyl)prop-2-en-1-one
    • 1-&
    • 1-(4-bromophenyl)-3-(3,4-(methylenedioxy)phenyl)-2-propen-1-one
    • 1-(4-chloro-phenyl)-3-furan-2-yl-propenone
    • 3-(1,3-benzodioxol-5-yl)-1-(4-bromophenyl)-2-propen-1-one
    • AC1L5UTU
    • AG-A-49218
    • CBMicro_004475
    • CTK4H7016
    • CTK5I7016
    • NSC83477
    • SureCN1224869
    • (2E)-1-(4-chlorophenyl)-3-(furan-2-yl)prop-2-en-1-one
    • 5M-938
    • MFCD00239041
    • AKOS000522192
    • BSRFCMNOLFOGST-BQYQJAHWSA-N
    • SR-01000393235-1
    • AE-641/00371043
    • NSC-21621
    • NSC21621
    • 1-(4-Chlorophenyl)3-(2-furyl)prop-2-en-1-one
    • (2E)-1-(4-Chlorophenyl)-3-(2-furyl)-2-propen-1-one
    • (2E)-1-(4-Chlorophenyl)-3-(2-furyl)-2-propen-1-one #
    • 14385-65-0
    • STK830404
    • 114570-70-6
    • 1-(4-chlorophenyl)-3-(2-furyl)-2-propen-1-one
    • 2-Propen-1-one, 1-(4-chlorophenyl)-3-(2-furanyl)-, (2E)-
    • 1-(4-Chlorophenyl)-3-(2-furyl)prop-2-en-1-one
    • SR-01000393235
    • Inchi: 1S/C13H9ClO2/c14-11-5-3-10(4-6-11)13(15)8-7-12-2-1-9-16-12/h1-9H/b8-7+
    • InChI Key: BSRFCMNOLFOGST-BQYQJAHWSA-N
    • SMILES: ClC1C=CC(=CC=1)C(/C=C/C1=CC=CO1)=O

Computed Properties

  • Exact Mass: 232.02917
  • Monoisotopic Mass: 232.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21
  • LogP: 3.82910
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